Cas no 23056-36-2 (2-chloro-4-nitro-pyridine)

2-chloro-4-nitro-pyridine structure
2-chloro-4-nitro-pyridine structure
Product Name:2-chloro-4-nitro-pyridine
CAS No:23056-36-2
MF:C5H3ClN2O2
MW:158.542519807816
MDL:MFCD00661454
CID:52212
PubChem ID:24879667
Update Time:2025-04-18

2-chloro-4-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-nitropyridine
    • AURORA 23245
    • (2-CHLOROPYRIDIN-4-YL)(HYDROXY)OXOAMMONIUM
    • 2-chloro-4-nitropyrine
    • 2-Chlor-4-nitro-pyridin
    • 2-chloro-4-nitro-pyridine
    • 4-nitro-2-chloropyridine
    • Pyridine,2-chloro-4-nitro
    • Pyridine, 2-chloro-4-nitro-
    • 2-chlor-4-nitropyridin
    • PubChem9220
    • 2chloro-4-nitropyridine
    • 2-chloro-4nitropyridine
    • 2-chloro-4-(nitro)pyridine
    • KSC201Q1F
    • LIEPVGBDUYKPLC-UHFFFAOYSA-N
    • BCP26367
    • BBL100163
    • STL227623
    • FC0306
    • SBB016178
    • MFCD00661454
    • AJ-333/25006257
    • SY005657
    • C2283
    • 2-Chloro-4-nitropyridine, 97%
    • SCHEMBL190411
    • W-201963
    • AKOS000267446
    • EN300-56137
    • HY-W010174
    • AKOS000320214
    • BP-12616
    • AC-5933
    • 23056-36-2
    • AM20050973
    • PB32222
    • F1921-0024
    • PS-5234
    • DTXSID50352743
    • FT-0600034
    • CS-W010890
    • DB-005222
    • DTXCID20303808
    • MDL： MFCD00661454
    • Inchi： 1S/C5H3ClN2O2/c6-5-3-4(8(9)10)1-2-7-5/h1-3H
    • InChI Key： LIEPVGBDUYKPLC-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CN=1)[N+](=O)[O-]
    • BRN： 120418

Computed Properties

  • Exact Mass: 157.98800
  • Monoisotopic Mass: 157.9883050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 58.7

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.489
  • Melting Point: 52.0 to 56.0 deg-C
  • Boiling Point: 258.4℃ at 760 mmHg
  • Flash Point: 223 ºF
  • PSA: 58.71000
  • LogP: 2.16640

2-chloro-4-nitro-pyridine Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302,H312,H315,H319,H332,H335
  • Warning Statement： P261,P280,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT
  • PackingGroup：III
  • Storage Condition：Store at room temperature
  • Packing Group：III
  • Risk Phrases：R20/21/22; R36/37/38
  • Safety Term：S26;S36
  • Packing Group：III

2-chloro-4-nitro-pyridine Customs Data

  • HS CODE：2942000000
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-chloro-4-nitro-pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C805862-100g
2-Chloro-4-nitropyridine
 23056-36-2 98.0%
100g
 775.00 2021-05-17
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB01804-250g
2-chloro-4-nitropyridine
 23056-36-2 97%
250g
 $306 2023-09-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
557390-1G
2-chloro-4-nitro-pyridine
 23056-36-2 97%
1G
 ￥468.64 2022-02-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
557390-5G
2-chloro-4-nitro-pyridine
 23056-36-2
5g
 ¥482.86 2023-12-04
Matrix Scientific
021127-5g
2-Chloro-4-nitropyridine, 98%
 23056-36-2 98%
5g
 $27.00 2023-09-09
Matrix Scientific
021127-25g
2-Chloro-4-nitropyridine, 98%
 23056-36-2 98%
25g
 $64.00 2023-09-09
Matrix Scientific
021127-100g
2-Chloro-4-nitropyridine, 98%
 23056-36-2 98%
100g
 $155.00 2023-09-09
ChemScence
CS-W010890-25g
2-Chloro-4-nitropyridine
 23056-36-2 99.86%
25g
 $42.0 2022-04-27
ChemScence
CS-W010890-100g
2-Chloro-4-nitropyridine
 23056-36-2 99.86%
100g
 $158.0 2022-04-27
ChemScence
CS-W010890-500g
2-Chloro-4-nitropyridine
 23056-36-2 99.86%
500g
 $654.0 2022-04-27

2-chloro-4-nitro-pyridine Production Method

2-chloro-4-nitro-pyridine Related Literature

Related Categories

23056-36-2 (2-chloro-4-nitro-pyridine) Related Products

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd